Cas no 70423-46-0 (cyclohexyl(pyridin-3-yl)methanol)

• Product Name: cyclohexyl(pyridin-3-yl)methanol
• CAS No: 70423-46-0
• MF: C₁₂H₁₇NO
• MDL: MFCD12153532
• CID: 547272
• Update Time: 2025-06-08

cyclohexyl(pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, a-cyclohexyl-
• 3-Pyridinemethanol, α-cyclohexyl-
• cyclohexyl(pyridin-3-yl)methanol

• MDL： MFCD12153532

Additional information on cyclohexyl(pyridin-3-yl)methanol

Introduction to Cyclohexyl(pyridin-3-yl)methanol (CAS No. 70423-46-0)

Cyclohexyl(pyridin-3-yl)methanol, identified by the Chemical Abstracts Service Number (CAS No.) 70423-46-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in medicinal chemistry and synthetic biology.

The molecular structure of Cyclohexyl(pyridin-3-yl)methanol consists of a cyclohexyl group attached to a pyridine ring, which is further linked to a hydroxymethyl group. This arrangement imparts distinct chemical characteristics, including solubility, reactivity, and potential biological activity. The presence of the pyridine moiety, in particular, suggests that this compound may interact with biological targets in a manner similar to other pyridine-based compounds known for their pharmacological properties.

In recent years, there has been growing interest in the development of novel molecules that can modulate biological pathways associated with neurological disorders, inflammation, and metabolic diseases. The structural features of Cyclohexyl(pyridin-3-yl)methanol make it an attractive scaffold for designing new therapeutic agents. Specifically, the pyridine ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions with biological targets, while the cyclohexyl group provides steric hindrance and influences the compound's overall shape and flexibility.

One of the most compelling aspects of Cyclohexyl(pyridin-3-yl)methanol is its potential as a building block for drug discovery. Researchers have been exploring its utility in synthesizing more complex molecules with enhanced pharmacological activity. For instance, derivatives of this compound have been investigated for their ability to interact with enzymes and receptors involved in pain signaling, neurodegeneration, and cancer progression. The hydroxymethyl group also offers opportunities for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

Recent studies have highlighted the importance of Cyclohexyl(pyridin-3-yl)methanol in the development of small-molecule inhibitors. These inhibitors are designed to bind tightly to target proteins, thereby modulating their function and alleviating disease symptoms. The combination of the cyclohexyl and pyridine moieties provides a favorable balance between binding affinity and selectivity, which are critical factors in drug design. Additionally, the hydroxymethyl group can be modified to enhance solubility or improve metabolic stability, further optimizing the compound's pharmacokinetic profile.

The synthesis of Cyclohexyl(pyridin-3-yl)methanol has also been optimized to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. These methods not only improve the scalability of production but also allow for the introduction of additional functional groups without compromising the compound's integrity.

In addition to its pharmaceutical applications, Cyclohexyl(pyridin-3-yl)methanol has shown promise in materials science and chemical biology. Its unique structural features make it suitable for use as an intermediate in the synthesis of polymers, ligands for metal complexes, and probes for biochemical assays. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for innovation across multiple scientific disciplines.

The future prospects of Cyclohexyl(pyridin-3-yl)methanol are vast and exciting. As research continues to uncover new biological targets and therapeutic strategies, this compound is likely to play an increasingly important role in drug discovery and development. Its versatility as a scaffold for medicinal chemistry applications underscores its significance as a valuable resource for scientists working on next-generation therapeutics.

In conclusion,Cyclohexyl(pyridin-3-yl)methanol (CAS No. 70423-46-0) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and chemical biology. Its unique structural features and potential as a building block for drug discovery make it a compelling subject of study for researchers worldwide. As advancements in synthetic chemistry and computational modeling continue to evolve，this compound is poised to contribute significantly to scientific innovation.